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Introduction
Cefodizime, a third-generation cephalosporin, exhibits a broad spectrum of activity against

Gram-positive and Gram-negative bacteria.[1][2] Beyond its direct bactericidal action, which

involves the inhibition of bacterial cell wall synthesis by targeting penicillin-binding proteins

(PBPs) 1A/B, 2, and 3, cefodizime is noted for its immunomodulatory properties.[1][3] This

unique characteristic may contribute to its enhanced in vivo efficacy, which can surpass

expectations based on in vitro susceptibility testing alone.[4][5] These application notes provide

a summary of the use of cefodizime (sodium) in various animal models of infection, offering

quantitative data and detailed experimental protocols to guide researchers in their study

design.
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Animal
Species

Dosage
(mg/kg)

Route of
Administration

Elimination
Half-life
(hours)

Protein
Binding (%)

Mouse Not Specified IV/SC 1.17 33-99

Rat Not Specified IV/SC Not Specified 33-99

Rabbit Not Specified IV/SC 3.53 33-99

Dog Not Specified IV/SC Not Specified 33-99

Monkey Not Specified IV/SC Not Specified 33-99

Source: Data compiled from studies on the pharmacokinetic behavior of cefodizime in

laboratory animals.[6]

Table 2: Efficacy of Cefodizime in Murine Pneumonia
Models
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Pathogen
Mouse
Strain

Cefodizime
Dosage
(mg/kg)

Route of
Administrat
ion

Treatment
Schedule

Key
Outcomes

Klebsiella

pneumoniae

DT-S

Not Specified Not Specified Not Specified Not Specified

Superior to

cefotaxime

and

cefuroxime in

reducing

viable

bacteria in

infected

tissue.[7]

Heat-killed

Klebsiella

pneumoniae

Not Specified 30 SC

Every 12

hours,

starting 4

days before

until 8 hours

after

inoculation.

Upregulated

early TNF-α

secretion;

increased

number and

phagocytic

efficacy of

alveolar

macrophages

; reduced late

PMN

recruitment

and levels of

IL-1α and IL-

6.[8]

Heat-killed

Streptococcu

s

pneumoniae

CD1 Swiss 30 SC Every 12

hours,

starting 96

hours before

first

inoculation

and ending at

the time of

Downregulate

d

polymorphon

uclear

leukocyte

(PMN)

recruitment;

abrogated

pneumococc
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the last

inoculation.

us-induced

TNF-α and

IL-6 secretion

in

bronchoalveo

lar lavage

fluid.[8][9][10]

Streptococcu

s

pneumoniae

(penicillin-

and

cephalospori

n-resistant)

Leukopenic

mice
Not Specified Not Specified Not Specified

Cefotaxime

(a related

cephalospori

n) required

high dosages

(400 mg/kg

every 8h) for

significant

protection.

[11]

Table 3: Efficacy of Cefodizime in Other Murine Infection
Models
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Infection
Model

Pathogen
Mouse
Strain

Cefodizi
me
Dosage
(mg/kg)

Route of
Administr
ation

Treatmen
t
Schedule

Key
Outcome
s

Systemic

Infection

Candida

albicans
Balb/c

30 (2x

daily)
IP

Prophylacti

c treatment

for 4 days.

Significantl

y

prolonged

mean

survival

time (16.7

days vs.

3.5 days in

controls).

[12]

Systemic

Infection

Methicillin-

resistant

Staphyloco

ccus

aureus

(MRSA)

Immunoco

mpromised

tumor-

bearing

Not

Specified

Not

Specified

In

combinatio

n with

minocyclin

e.

Synergistic

bactericidal

effect in

the

presence

of PMNs.

[13]

Sepsis
Escherichi

a coli

Not

Specified

Not

Specified

Not

Specified

Not

Specified

General

efficacy in

systemic

infections

noted.[4]

Experimental Protocols
Protocol 1: Klebsiella pneumoniae-Induced Pneumonia
in Mice
This protocol is adapted from studies investigating the therapeutic activity of cefodizime against

experimentally induced pneumonia.[7]
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1. Animal Model:

Species: Mouse (specific strain may vary, e.g., NMRI or BALB/c).

Sex: Female or male.

Weight: 18-22 g.

2. Materials:

Klebsiella pneumoniae strain (e.g., DT-S).

Tryptic Soy Broth (TSB) or other suitable culture medium.

Mucin solution (e.g., 5% w/v).

Cefodizime (sodium) for injection.

Sterile saline (0.9% NaCl).

Anesthetic (e.g., isoflurane).

Appropriate syringes and needles for inoculation and treatment.

3. Infection Induction:

Culture K. pneumoniae in TSB overnight at 37°C.

Dilute the bacterial culture in mucin solution to the desired concentration (e.g., 10^3 - 10^4

CFU/mL). The optimal infectious dose may need to be determined empirically.

Anesthetize mice lightly with isoflurane.

Administer the bacterial suspension intranasally (e.g., 50 µL per mouse).

4. Cefodizime Administration:

Prepare a stock solution of cefodizime in sterile saline.
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Administer cefodizime subcutaneously (SC) or intraperitoneally (IP) at the desired dosage

(e.g., 30 mg/kg).

The treatment schedule can vary, for example, a single dose administered 1 hour post-

infection, or multiple doses every 12 or 24 hours.

5. Assessment of Efficacy:

Survival Rate: Monitor the survival of the animals over a set period (e.g., 7-14 days).

Bacterial Load: At specific time points post-infection, euthanize a subset of animals.

Aseptically remove the lungs, homogenize the tissue in sterile saline, and perform serial

dilutions for colony-forming unit (CFU) enumeration on appropriate agar plates.

Cytokine Analysis: Collect bronchoalveolar lavage fluid (BALF) or lung homogenates to

measure cytokine levels (e.g., TNF-α, IL-1β, IL-6) using ELISA or other immunoassays.

Protocol 2: E. coli-Induced Sepsis in Mice
This protocol provides a general framework for establishing a murine sepsis model to evaluate

cefodizime's efficacy.[5][14]

1. Animal Model:

Species: Mouse (e.g., C57BL/6 or BALB/c).

Sex: Female or male.

Age: 8-12 weeks.

2. Materials:

Escherichia coli strain (pathogenic strain).

Luria-Bertani (LB) broth or other suitable culture medium.

Sterile Phosphate-Buffered Saline (PBS).

Cefodizime (sodium) for injection.
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Appropriate syringes and needles for inoculation and treatment.

3. Infection Induction:

Culture E. coli in LB broth to mid-log phase.

Wash the bacterial cells with sterile PBS and resuspend to the desired concentration (e.g., 1

x 10^8 to 1 x 10^9 CFU/mL). The lethal dose (LD50) may need to be determined in

preliminary experiments.

Inject the bacterial suspension intraperitoneally (IP) into the mice (e.g., 100-200 µL per

mouse).

4. Cefodizime Administration:

Prepare a stock solution of cefodizime in sterile saline or PBS.

Administer cefodizime via the desired route (e.g., SC, IP, or IV) at various dosages to

determine the effective dose (ED50).

Treatment can be initiated at a specific time point post-infection (e.g., 1-2 hours).

5. Assessment of Efficacy:

Survival Rate: Monitor animal survival for a defined period (e.g., 7 days) and calculate the

ED50 (the dose required to protect 50% of the animals from lethal infection).

Bacterial Clearance: At different time points, collect blood or peritoneal lavage fluid to

determine the bacterial load (CFU/mL).

Inflammatory Markers: Measure levels of inflammatory cytokines (e.g., TNF-α, IL-6) in

serum.

Protocol 3: Experimental Urinary Tract Infection (UTI) in
Rats
This protocol is a generalized procedure for inducing a UTI in rats to test the efficacy of

cefodizime.[15][16]
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1. Animal Model:

Species: Rat (e.g., Wistar or Sprague-Dawley).

Sex: Female rats are more commonly used due to their shorter urethra.

2. Materials:

Uropathogenic Escherichia coli (UPEC) strain.

Brain Heart Infusion (BHI) broth or other suitable culture medium.

Sterile PBS.

Anesthetic (e.g., ketamine/xylazine).

Fine polyethylene catheter.

Cefodizime (sodium) for injection.

3. Infection Induction:

Culture UPEC in BHI broth overnight.

Centrifuge the culture, wash the bacterial pellet with PBS, and resuspend to a high

concentration (e.g., 10^8 - 10^9 CFU/mL).

Anesthetize the rats.

Carefully insert a sterile, lubricated catheter through the urethra into the bladder.

Instill a small volume (e.g., 0.1-0.2 mL) of the bacterial suspension into the bladder. The

catheter may be clamped for a short period (e.g., 30 minutes) to allow for bacterial

adherence.

4. Cefodizime Administration:

Prepare a sterile solution of cefodizime.
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Administer the antibiotic at the desired dosage and route (e.g., intramuscularly or

subcutaneously).

Treatment can be initiated 24 hours post-infection and continued for a specified duration

(e.g., 3-5 days).

5. Assessment of Efficacy:

Bacterial Load in Urine and Tissues: At the end of the treatment period, collect urine for CFU

enumeration. Euthanize the animals and aseptically remove the bladder and kidneys.

Homogenize the tissues and perform quantitative bacteriology.

Histopathology: Examine the bladder and kidney tissues for signs of inflammation and tissue

damage.

Visualizations
Signaling Pathway: Immunomodulatory Effect of
Cefodizime

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Infection (e.g., K. pneumoniae)

Neutrophil

LPS

TLR4

binds

NF-κB

activates

Pro-inflammatory Cytokines
(TNF-α, IL-1β)

induces transcription

Cefodizime

enhances mRNA expression

enhances DNA-binding activity

Experimental Workflow: Murine Pneumonia Model

1. Acclimatize Mice 2. Culture K. pneumoniae 3. Induce Pneumonia
(Intranasal Inoculation)

4. Administer Cefodizime
(e.g., SC or IP)

5. Monitor Survival

6. Assess Bacterial Load
(Lungs)

7. Measure Cytokines
(BALF/Lung Homogenate)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cefodizime

Direct Bactericidal Action
(Inhibition of Cell Wall Synthesis) Immunomodulatory Effects

Enhanced In Vivo Efficacy Enhanced Phagocytosis Modulation of Cytokine
Production

Click to download full resolution via product page

Need Custom Synthesis?
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References

1. The preventive role of transurethral antibiotic delivery in a rat model - PMC
[pmc.ncbi.nlm.nih.gov]

2. Effects of cefodizime and cefotaxime on cellular and humoral immune responses -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. In vivo activity of cefodizime - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Protocol for inducing monomicrobial sepsis in mice with uropathogenic E. coli - PMC
[pmc.ncbi.nlm.nih.gov]

6. Cefodizime, an aminothiazolylcephalosporin. II. Comparative studies on the
pharmacokinetic behavior in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]

7. Cefodizime, an aminothiazolyl cephalosporin. III. Therapeutic activity against
experimentally induced pneumonia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Reduction by Cefodizime of the Pulmonary Inflammatory Response Induced by Heat-
Killed Streptococcus pneumoniae in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/product/b15708358/docs?utm_src=pdf-body-img#cefodizime-sodium-in-animal-models-of-infection-application-notes-and-protocols
https://www.benchchem.com/product/b15708358?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3414373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3414373/
https://pubmed.ncbi.nlm.nih.gov/1526676/
https://pubmed.ncbi.nlm.nih.gov/1526676/
https://www.researchgate.net/figure/Treatment-in-the-mouse-sepsis-model-A-Timeline-for-the-treatment-of-C57BL-6mice-with_fig4_365800795
https://pubmed.ncbi.nlm.nih.gov/1526686/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11338187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11338187/
https://pubmed.ncbi.nlm.nih.gov/6090374/
https://pubmed.ncbi.nlm.nih.gov/6090374/
https://pubmed.ncbi.nlm.nih.gov/6098572/
https://pubmed.ncbi.nlm.nih.gov/6098572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC105879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC105879/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15708358?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. journals.asm.org [journals.asm.org]

10. Reduction by cefodizime of the pulmonary inflammatory response induced by heat-killed
Streptococcus pneumoniae in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Efficacies of cefotaxime and ceftriaxone in a mouse model of pneumonia induced by two
penicillin- and cephalosporin-resistant strains of Streptococcus pneumoniae - PMC
[pmc.ncbi.nlm.nih.gov]

12. Cefodizime, an aminothiazolyl cephalosporin. IV. Influence on the immune system -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. [Therapeutic efficacy of cefodizime in combination with minocycline against systemic
infection caused by methicillin-resistant Staphylococcus aureus in immunocompromised
tumour bearing mice] - PubMed [pubmed.ncbi.nlm.nih.gov]

14. Mouse models of sepsis - PMC [pmc.ncbi.nlm.nih.gov]

15. medicopublication.com [medicopublication.com]

16. Urinary Tract Infection in a Small Animal Model: Transurethral Catheterization of Male
and Female Mice - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cefodizime (Sodium) in Animal Models of Infection:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15708358/docs#cefodizime-sodium-in-animal-
models-of-infection-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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